Cas no 2248378-13-2 (3-(Difluoromethyl)-8-methylimidazo[1,2-a]pyridine-6-carboxylic acid)

• Product Name: 3-(Difluoromethyl)-8-methylimidazo[1,2-a]pyridine-6-carboxylic acid
• CAS No: 2248378-13-2
• MF: C₁₀H₈F₂N₂O₂
• MW: 226.179529190063
• CID: 6015956
• PubChem ID: 137941916
• Update Time: 2025-11-01

3-(Difluoromethyl)-8-methylimidazo[1,2-a]pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2248378-13-2
• EN300-6510095
• 3-(Difluoromethyl)-8-methylimidazo[1,2-a]pyridine-6-carboxylic acid

• Inchi： 1S/C10H8F2N2O2/c1-5-2-6(10(15)16)4-14-7(8(11)12)3-13-9(5)14/h2-4,8H,1H3,(H,15,16)
• InChI Key： OLAFVAJNFHBCIJ-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C2C(C)=CC(C(=O)O)=CN21)F

Computed Properties

• Exact Mass: 226.05538383g/mol
• Monoisotopic Mass: 226.05538383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 54.6Ų

Additional information on 3-(Difluoromethyl)-8-methylimidazo[1,2-a]pyridine-6-carboxylic acid

Introduction to 3-(Difluoromethyl)-8-methylimidazo[1,2-a]pyridine-6-carboxylic acid (CAS No. 2248378-13-2)

3-(Difluoromethyl)-8-methylimidazo[1,2-a]pyridine-6-carboxylic acid, identified by the CAS number 2248378-13-2, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the imidazopyridine class, a structural motif known for its broad spectrum of biological activities and utility in drug discovery. The presence of both difluoromethyl and methyl substituents in its molecular framework imparts unique electronic and steric properties, making it a promising candidate for further exploration in therapeutic applications.

The imidazo[1,2-a]pyridine scaffold is a privileged structure in medicinal chemistry, frequently employed in the design of bioactive molecules due to its ability to interact with various biological targets. Specifically, the 3-(difluoromethyl) group enhances the lipophilicity and metabolic stability of the molecule, while the 6-carboxylic acid moiety facilitates further derivatization and bioconjugation strategies. These features make 3-(Difluoromethyl)-8-methylimidazo[1,2-a]pyridine-6-carboxylic acid a versatile building block for the development of novel pharmacological agents.

In recent years, there has been a surge in research focused on imidazopyridine derivatives due to their demonstrated efficacy against a variety of diseases, including cancer, infectious diseases, and inflammatory disorders. The difluoromethyl group, in particular, has been extensively studied for its ability to improve pharmacokinetic profiles and enhance binding affinity to biological targets. This has led to several clinical candidates entering late-stage development, where compounds incorporating this moiety have shown encouraging results.

One of the most compelling aspects of 3-(Difluoromethyl)-8-methylimidazo[1,2-a]pyridine-6-carboxylic acid is its potential as an intermediate in the synthesis of more complex drug candidates. The carboxylic acid functionality provides a reactive site for amide bond formation, enabling the attachment of various pharmacophores or bioactive peptides. This flexibility is particularly valuable in drug design, where orthogonal functionalization strategies are often required to optimize potency and selectivity.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug development. Among these, imidazopyridines have emerged as a key class due to their structural diversity and biological relevance. The compound in question (3-(Difluoromethyl)-8-methylimidazo[1,2-a]pyridine-6-carboxylic acid) exemplifies this trend by combining several desirable structural features that are conducive to drug-like properties.

Recent advancements in computational chemistry and high-throughput screening have accelerated the discovery process for novel bioactive molecules. These technologies have enabled researchers to rapidly assess the potential of compounds like 3-(Difluoromethyl)-8-methylimidazo[1,2-a]pyridine-6-carboxylic acid by predicting their binding modes to target proteins and evaluating their pharmacokinetic profiles. Such computational tools have been instrumental in guiding experimental efforts and optimizing lead structures for clinical development.

The synthesis of 3-(Difluoromethyl)-8-methylimidazo[1,2-a]pyridine-6-carboxylic acid presents an interesting challenge due to the complexity of its molecular framework. However, modern synthetic methodologies have made significant strides in facilitating the construction of such intricate heterocycles. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have enabled efficient access to imidazopyridine derivatives with high precision and yield.

In addition to its pharmaceutical applications, 3-(Difluoromethyl)-8-methylimidazo[1,2-a]pyridine-6-carboxylic acid has shown promise in material science research. The unique electronic properties conferred by the difluoromethyl group make it an attractive candidate for use in organic electronics and optoelectronic devices. These applications leverage the compound's ability to modulate electron transport properties and enhance charge injection efficiency.

The growing body of literature on imidazopyridine derivatives underscores their significance as pharmacological tools. Several studies have demonstrated the ability of these compounds to modulate key signaling pathways involved in disease pathogenesis. For instance, research has shown that certain imidazopyridines can inhibit kinases implicated in cancer progression or disrupt viral replication mechanisms in infectious diseases.

The versatility of 3-(Difluoromethyl)-8-methylimidazo[1,2-a]pyridine-6-carboxylic acid lies not only in its structural features but also in its synthetic accessibility. The availability of this compound as a starting material allows medicinal chemists to rapidly explore new chemical space without having to embark on lengthy synthetic routes from scratch. This capability is particularly valuable in early-stage drug discovery programs where rapid iteration is essential for identifying lead compounds.

As our understanding of biological systems continues to evolve, so too does our appreciation for the role that heterocyclic compounds play in modulating biological processes. The compound under discussion (3-(Difluoromethyl)-8-methylimidazo[1,2-a]pyridine-6-carboxylic acid) represents a prime example of how structural innovation can lead to novel therapeutic interventions.

In conclusion,3-(Difluoromethyl)-8-methylimidazo[1,2-a]pyridine-6-carboxylic acid (CAS No. 2248378-13-2) is a multifaceted compound with significant potential across multiple domains of research and application. Its unique structural features make it an attractive scaffold for drug discovery efforts aimed at addressing unmet medical needs.